EN

Cas no 128-13-2 (Ursodeoxycholic acid)

Ursodeoxycholic acid is a naturally occurring bile acid derivative that exhibits hepatoprotective properties. It facilitates bile flow and has been shown to improve gallstone dissolution rates while exerting anti-inflammatory effects on the biliary system, making it a valuable therapeutic agent for treating cholestatic liver disorders.
Ursodeoxycholic acid structure

Product Name:Ursodeoxycholic acid

  • CAS No:128-13-2
  • CID:36202
  • MF:C24H40O4
  • MDL:MFCD00003680
  • MW:392.5720
  • Update Time:2025-08-12

Chemical and Physical Properties

Ursodeoxycholic acid Chemical and Physical Properties

Names and Identifiers
    • Ursodeoxycholic acid
    • 3A,7B-DIHYDROXY-5B-CHOLAN-24-OIC ACID
    • 3ALPHA,7BETA-DIHYDROXY-5BETA-CHOLAN-24-OIC ACID
    • 3ALPHA, 7BETA-DIHYDROXY-5BETA-CHOLANIC ACID
    • 3ALPHA, 7BETA-DIOXYCHOLANIC ACID
    • 5BETA-CHOLAN-24-OIC ACID-3ALPHA, 7BETA-DIOL
    • 5BETA-CHOLANIC ACID-3ALPHA,7BETA-DIOL
    • 6BETA-CHOLANIC ACID-3A,7BETA-DIOL
    • (6-BETA)-CHOLANIC ACID-(3-ALPHA)-(7-BETA)-DIOL
    • 7BETA-HYDROXYLITHOCHOLIC ACID
    • UDCA
    • UDCS
    • URSODEOXYCHOLOC ACID
    • 17-beta-(1-methyl-3-carboxypropyl)etiocholane-3-alpha,7-beta-diol
    • 3,7-dihydroxy-,(3-alpha,5-beta,7-beta)-cholan-24-oicaci
    • 3-alpha,7-beta-dihydroxy-5-beta-cholan-24-oicaci
    • 5B-CHOLANIC ACID-3A,7A-DIOL
    • URSODEOXYCHOLIC ACID(RG)
    • (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3α,7β-Dihydroxy-5β-cholan-24-oic acid
    • 3α,7β-Dihydroxy-5β-cholanic Acid
    • 5β-Cholan-24-oic acid-3α,7β-diol
    • 5β-Cholanic Acid-3α,7β-diol
    • 7β-Hydroxylithocholic acid
    • Urea
    • URSODEOXYCHOLIC ACID ,EP5
    • Tauroursodiol
    • 3,7-Dihydroxycholan-24-oic acid
    • 3alpha,7beta-Dihydroxy-6beta-cholan-24-oic acid
    • Ursodiol
    • urso
    • Desol
    • Urdes
    • lyeton
    • arsacol
    • deursil
    • ursacol
    • Desocol
    • Actigall
    • Ursolvan
    • Ursofalk
    • Delursan
    • Urso Forte
    • Ursodesoxycholic acid
    • Destolit
    • Ursochol
    • ursodeoxycholate
    • Cholit-ursan
    • Ursobilin
    • Litursol
    • Ursodamor
    • Solutrat
    • Peptarom
    • Urso DS
    • Ursosan
    • Ursodexycholic Acid
    • Urso 250
    • 7-beta-Hydroxylithocholic acid
    • Acido ursodeoxicolico
    • Antigall
    • Acido ursodeossicolico
    • Acidum ursodeoxycholicum
    • Acide ursodesoxycholique
    • 3-alpha,7-beta-Dioxycho
    • (3beta,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
    • anthropodesoxycholic acid
    • anthropodeoxycholic acid
    • 3alpha,7alpha-Dihydroxy-5beta-cholanic acid
    • (3beta,5beta,7alpha)-3,7-dihydroxycholan-24-oic acid
    • isoursodeoxycholic acid
    • 3-epi-chenodeoxycholic acid
    • Chenodiol
    • gallodesoxycholic acid
    • Chenix
    • CDCA
    • (3alpha,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
    • chenic acid
    • 3beta,7beta-Dihydroxy-5beta-cholanoic acid
    • 7alpha-hydroxylithocholic acid
    • chenodeoxycholate
    • 3beta,7beta-Dihydroxy-5beta-cholan-24-oic acid
    • Isochenodeoxycholic acid
    • 3-epichenodeoxycholic acid
    • chenodeoxycholate(1-)
    • 3beta,7alpha-Dihydroxy-5beta-cholanic acid
    • Chenodeoxycholic acid
    • chenodeoxycholate anion
    • ISO-URSODEOXYCHOLIC ACID
    • 3beta-chenodeoxycholic acid
    • MDL: MFCD00003680
    • Inchi: 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1
    • InChI Key: RUDATBOHQWOJDD-UZVSRGJWSA-N
    • SMILES: O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]
    • BRN: 3219888
Computed Properties
    • Exact Mass: 392.29300
    • Monoisotopic Mass: 392.29265975 g/mol
    • Isotope Atom Count: 0
    • Hydrogen Bond Donor Count: 3
    • Hydrogen Bond Acceptor Count: 4
    • Heavy Atom Count: 28
    • Rotatable Bond Count: 4
    • Complexity: 605
    • Covalently-Bonded Unit Count: 1
    • Defined Atom Stereocenter Count: 10
    • Undefined Atom Stereocenter Count : 0
    • Defined Bond Stereocenter Count: 0
    • Undefined Bond Stereocenter Count: 0
    • Surface Charge: 0
    • XLogP3: 4.9
    • Topological Polar Surface Area: 77.8
    • Molecular Weight: 392.6
Experimental Properties
    • Color/Form: Powder
    • Density: 0.9985 (rough estimate)
    • Melting Point: 203-204 °C (lit.)
    • Boiling Point: 547.1°C at 760 mmHg
    • Flash Point: 9℃
    • Refractive Index: 60.5 ° (C=2, EtOH)
    • Solubility: ethanol: 50 mg/mL, clear
    • Water Partition Coefficient: Almost insoluble
    • PSA: 77.76000
    • LogP: 4.47790
    • Solubility: Soluble in ethanol, insoluble in chloroform; It is easily soluble in glacial acetic acid and soluble in sodium hydroxide test solution.
    • Merck: 9889
    • Specific Rotation: 60 º (c=2, EtOH)
    • Color/Form: 500 μg/mL in methanol

Ursodeoxycholic acid Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • FLUKA BRAND F CODES:10
  • RTECS:FZ2000000
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • Toxicity:LD50 in mice (g/kg): 0.1 i.v. (Ardenne, Reitnauer); in rats, mice (mg/kg): 2000, 6000 s.c.; 1000, 1200 i.p., 310, 260 i.v. (Ward)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Ursodeoxycholic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ursodeoxycholic acid Spectrogram

MS-MS
MS-MS
1H NMR Varian CDCl3
1H NMR

128-13-2 (Ursodeoxycholic acid) Global Suppliers

Product Overview and Price Analysis

Ursodeoxycholic acid (UDCA) is a secondary bile acid naturally found in small quantities in human bile. It is a white crystalline powder, insoluble in water but soluble in organic solvents. UDCA is widely used as a pharmaceutical active ingredient, primarily for the treatment of gallstones and certain liver diseases.

CAS no.128-13-2 comprehensive analysis

+View Details

Based on supplier listings, the price of Ursodeoxycholic acid varies significantly, typically ranging from $100 to $500 per kilogram. This wide range is influenced by purity grade (pharmaceutical vs. research), order volume, and supplier location. Pharmaceutical-grade material commands a premium.

The main factors affecting prices include:

  • Purity and grade (e.g., pharmaceutical vs. standard)
  • Order volume and packaging specifications
  • Geographic origin of the supplier
  • Supply chain complexity and regulatory compliance
  • Market demand fluctuations and competitive landscape

High quality verification supplier (strong customization capability)

Amadis Chemical Company Limited

Amadis Chemical Company Limited

Gold Member
Audited Supplier Audited Supplier
浙江, CN
Founded in 2011, Amadis Chemical is an innovative manufacturer and service provider specializing in high-quality carbohydrates, nucleosides, nucleotides, phosphoramidites, APIs, and pharmaceutical intermediates.

(CAS:128-13-2)Ursodeoxycholic acid

  • Order Number: A905413
  • Quantity: 25g
  • Price ($): 248.0
  • Stock Status: in Stock
  • Purity: 99%
  • Last Updated: Friday, 30 August
Tiancheng Chemical (Jiangsu) Co., Ltd

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

(CAS:128-13-2)熊脱氧胆酸

  • Order Number: LE25874151;LE10222;LE1354
  • Quantity: 25KG,200KG,1000KG
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99%
  • Last Updated: Friday, 20 June
Suzhou Senfeida Chemical Co., Ltd

Suzhou Senfeida Chemical Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Suzhou Senfeida Chemical specializes in R&D, production, and distribution of chemical solvents, cleaners, and eco-friendly agents. Integrated with storage and logistics, it ensures timely delivery and serves over 260 clients across multiple industries.

(CAS:128-13-2)Ursodeoxycholic acid

  • Order Number: sfd3123
  • Quantity: 200kg
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99.9%
  • Last Updated: Friday, 19 July
SHOCHEM(SHANGHAI) CO.,lTD

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member
Audited Supplier Audited Supplier
上海, CN
SHOCHEM is a high-tech enterprise specializing in pharmaceutical R&D, focusing on camptothecin derivatives, lipid-based nucleic acid delivery excipients, and high-purity synthetic phospholipids.

(CAS:128-13-2)Ursodeoxycholic acid

  • Order Number: 0252
  • Quantity: 100mg;500mg;1g
  • Price ($):
  • Stock Status: in Stock
  • Purity: 98%min
  • Last Updated: Thursday, 21 August

Ursodeoxycholic acid Research More >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
U110696-20mg
Ursodeoxycholic acid
128-13-2
20mg
¥123.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
U110695-25g
Ursodeoxycholic acid
128-13-2 99%
25g
¥251.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
U110695-100g
Ursodeoxycholic acid
128-13-2 99%
100g
¥841.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
U110695-5g
Ursodeoxycholic acid
128-13-2 99%
5g
¥74.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
U110695-1g
Ursodeoxycholic acid
128-13-2 99%
1g
¥30.90 2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
U0030-25G
Ursodeoxycholic Acid
128-13-2 >98.0%(T)
25g
¥1975.00 2024-04-17
S e l l e c k ZHONG GUO
S1643-10mM (1mL in DMSO)
Ursodiol
128-13-2 97%
10mM (1mL in DMSO)
¥1040.13 2023-09-15
S e l l e c k ZHONG GUO
S1643-5mg
Ursodiol
128-13-2 97%
5mg
¥737.1 2023-09-15
S e l l e c k ZHONG GUO
S1643-50mg
Ursodiol
128-13-2 97%
50mg
¥1392.3 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XU5951-25g
Ursodeoxycholic acid
128-13-2 ≥98%
25g
¥595元 2023-09-15

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (128-13-2) belongs is as follows:
Market category Market size Growth rate(CAGR) Main driving factors
Global Bile Acids Market —— —— Increasing prevalence of liver and gallbladder diseases
Growing pharmaceutical R&D in hepatology
Pharmaceutical Active Ingredients (API) Market —— —— Rising demand for generic and specialty drugs
Global expansion of healthcare infrastructure
Ursodeoxycholic Acid Specific Market —— —— Approved therapeutic applications for liver conditions
Ongoing research into new medical uses

128-13-2 (Ursodeoxycholic acid) Related Products

Ursodeoxycholic acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics
Production End
Major production is concentrated in Asia, particularly China and India, due to established chemical synthesis capabilities.
Europe also has significant production, often focusing on high-purity pharmaceutical-grade UDCA.
Production is technology-intensive, requiring specialized facilities for synthesis, purification, and quality control.
Consumption End
North America and Europe are the largest consumption markets, driven by high healthcare standards and patient populations.
Consumption in the Asia-Pacific region is growing rapidly due to increasing healthcare access and awareness.
Demand is closely tied to the prevalence of hepatobiliary diseases and the availability of generic medications.
European Market
Characterized by stringent regulatory oversight (EMA) for pharmaceutical use, ensuring high quality standards.
Has a well-established distribution network for APIs and finished dosage forms.
Market demand is stable, supported by robust healthcare systems and reimbursement policies.
Asia-Pacific Market
Exhibits the highest growth potential due to expanding pharmaceutical manufacturing and rising disease burden.
Price competition is intense, with many local manufacturers offering cost-effective alternatives.
Regulatory environments are evolving, with countries like China and India strengthening API quality norms.

Safety and regulatory requirements

Hazard classification
Ursodeoxycholic acid (CAS 128-13-2) is generally classified as a non-hazardous substance for handling under normal conditions, but specific grades require careful management.
May cause mild eye or skin irritation upon direct contact; dust may be irritating to respiratory system.
Not classified as flammable, explosive, or acutely toxic under standard GHS criteria.
No significant immediate environmental hazard reported, but disposal should follow local regulations.
Storage and transportation requirements
Storage conditions: Store in a cool, dry, well-ventilated place. Keep container tightly closed. Protect from light and moisture.
Transportation classification: Generally not regulated as dangerous goods for transport. However, verify based on specific purity and form.
Packaging requirements: Use sealed, moisture-proof containers (e.g., double plastic bags inside fiber drums) to maintain stability and purity.
Identification requirements: Label must include product name, CAS number, batch number, manufacturer info, and any relevant hazard symbols if applicable.

Supply chain risk assessment

Geographic Concentration Risk
High concentration of API manufacturers in specific Asian regions creates vulnerability to regional disruptions.
Logistics and transportation from primary production hubs to global markets can face delays and cost volatility.
Dependence on a few key regions for raw materials (precursors) adds another layer of supply chain fragility.
Compliance Risk
Pharmaceutical-grade material must comply with strict pharmacopoeia standards (USP, EP, ChP), requiring rigorous QA/QC.
Changing international regulations (e.g., REACH, FDA guidelines) can impact sourcing and import/export procedures.
Risk of counterfeit or substandard products entering the supply chain, especially from unverified sources.
Technical Risk
Synthesis and purification processes are complex, requiring specialized expertise; process failures can affect supply.
Quality consistency between batches from different suppliers can vary, impacting downstream formulation.
Limited number of suppliers capable of producing high-purity (>99%) pharmaceutical-grade UDCA.
Market Risk
Demand is influenced by pharmaceutical patent expiries and the entry of generic competitors, affecting price stability.
Competition from alternative therapies or new drugs for liver diseases could impact long-term demand growth.
Currency exchange rate fluctuations can significantly impact procurement costs for international buyers.

Procurement Suggestions and Strategies

Supplier selection strategy
Top Choice: ——
Prioritize suppliers with proven track records in producing pharmaceutical-grade UDCA, holding relevant certifications (e.g., GMP, DMF/CEP filings). They ensure consistent quality, reliable supply, and full regulatory documentation, which is critical for pharmaceutical applications despite a higher price point.

Alternative Option: ——
Consider established chemical manufacturers specializing in high-purity fine chemicals. They may offer a good balance between quality and cost, suitable for research or non-critical commercial uses. Verify their quality control reports and compliance with relevant industry standards.

Cost Optimization: ——
For applications with less stringent purity requirements (e.g., some research), evaluate suppliers from competitive manufacturing regions offering standard grades. Conduct thorough due diligence on quality, conduct sample testing, and ensure basic safety and regulatory data are provided to mitigate risks associated with lower cost.

Procurement execution suggestions
Pre-Procurement Preparation:
Clearly define required purity grade, specifications, and intended application.
Research and shortlist potential suppliers based on credibility, certifications, and market reputation.
Request and review samples along with Certificates of Analysis (CoA) for quality verification.

Order Placement & Negotiation:
Negiate terms including price, Incoterms, payment methods, and delivery schedules.
Confirm packaging, labeling requirements, and all necessary shipping documentation.
Establish clear quality acceptance criteria and procedures for handling non-conforming goods.

Post-Delivery & Management:
Upon receipt, inspect packaging for damage and verify labels against the purchase order.
Perform or arrange for quality testing against the agreed specifications and CoA.
Maintain proper storage conditions and document inventory for traceability and batch management.

Conclusion

Procuring Ursodeoxycholic acid requires a strategic approach balancing quality, cost, and supply security. For pharmaceutical use, prioritize GMP-certified suppliers to ensure regulatory compliance. For research, reputable fine chemical suppliers offer viable alternatives. Always conduct thorough supplier qualification, insist on quality documentation, and consider diversifying sources to mitigate geographic and market risks. Building long-term relationships with reliable suppliers is key to stable procurement.

Key points:
  • Prioritize supplier certifications (GMP, DMF) for pharmaceutical-grade material to ensure quality and compliance.
  • Conduct rigorous pre-qualification, including sample testing and review of Certificates of Analysis.
  • Diversify your supplier base geographically to reduce concentration risk and enhance supply resilience.
  • Clearly define specifications and establish robust quality acceptance procedures for incoming goods.